Cas no 2248364-47-6 (3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid
• CAS No: 2248364-47-6
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 5835614
• PubChem ID: 137939251
• Update Time: 2025-05-24

3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248364-47-6
• 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid
• EN300-6509809

• Inchi： 1S/C6H3ClF2N2O2/c7-4-3(6(12)13)11-2(1-10-4)5(8)9/h1,5H,(H,12,13)
• InChI Key： FTWBVZSVZGQUOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C=N1)C(F)F

Computed Properties

• Exact Mass: 207.9851114g/mol
• Monoisotopic Mass: 207.9851114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid

3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid, also known by its CAS number CAS 2248364-47-6, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery and as an active ingredient in pesticides. This article provides an in-depth analysis of its properties, synthesis, applications, and the latest research findings.

The chemical structure of 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid is characterized by a pyrazine ring system with substituents at positions 2, 3, and 6. The presence of a chlorine atom at position 3 and a difluoromethyl group at position 6 introduces significant electronic and steric effects, which influence its reactivity and biological activity. The carboxylic acid group at position 2 further enhances its functional versatility. This combination of functional groups makes it a valuable building block for synthesizing more complex molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS 2248364-47-6. Researchers have developed novel routes that utilize microwave-assisted synthesis and catalytic processes to improve yield and reduce reaction time. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with the principles of green chemistry. The synthesis typically involves the substitution of chloro groups on the pyrazine ring followed by the introduction of the difluoromethyl group through nucleophilic substitution or coupling reactions.

The physical and chemical properties of 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid have been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors for its application in different industries. For instance, its high stability under thermal and oxidative conditions makes it suitable for use in high-performance materials. Additionally, its solubility in polar solvents facilitates its incorporation into formulations for agricultural and pharmaceutical uses.

In terms of biological activity, recent studies have demonstrated that CAS 2248364-47-6 exhibits potent inhibitory effects against several enzymes associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate enzyme activity without significant cytotoxicity makes it a promising candidate for drug development. Furthermore, it has shown efficacy as an herbicide by disrupting key metabolic pathways in weeds, offering a sustainable solution for crop protection.

The application of 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid extends beyond traditional fields into emerging areas such as nanotechnology and sensors. Its unique electronic properties enable its use in designing sensors for detecting environmental pollutants or biomedical analytes. Researchers have explored its potential as a component in metal-organic frameworks (MOFs), which are used for gas storage and catalysis.

Looking ahead, the development of novel derivatives of CAS 2248364-47-6 is expected to expand its utility further. By modifying the substituents on the pyrazine ring or incorporating additional functional groups, scientists aim to enhance its bioavailability, selectivity, and efficacy. Collaborative efforts between academia and industry are crucial for translating these findings into commercial products that address global challenges in health and agriculture.

In conclusion, 3-Chloro-6-(difluoromethyl)pyrazine-2-carboxylic acid stands out as a versatile compound with immense potential across multiple domains. Its unique structure, combined with cutting-edge synthetic methods and innovative applications, positions it as a key player in advancing modern science and technology. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to solving real-world problems while adhering to sustainable practices.